molecular formula C3H7O4P B081079 1,3,2-Dioxaphosphorinane, 2-hydroxy-, 2-oxide CAS No. 13507-10-3

1,3,2-Dioxaphosphorinane, 2-hydroxy-, 2-oxide

Cat. No. B081079
CAS RN: 13507-10-3
M. Wt: 138.06 g/mol
InChI Key: FFZQJAHBHYRHSU-UHFFFAOYSA-N
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Description

1,3,2-Dioxaphosphorinane, 2-hydroxy-, 2-oxide, also known as cyclic phosphocholine, is a cyclic compound that has gained significant interest in scientific research due to its unique properties. It is a water-soluble, non-toxic, and biocompatible compound that has been extensively studied for its potential applications in various fields, including medicine, biotechnology, and materials science.

Mechanism of Action

The mechanism of action of 1,3,2-Dioxaphosphorinane, 2-hydroxy-, 2-oxide phosphocholine is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as the activation of immune cells. It has also been shown to modulate the activity of various enzymes, such as phospholipases and cyclooxygenases.
Biochemical and Physiological Effects
Cyclic phosphocholine has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in cells, as well as improve mitochondrial function. It has also been shown to enhance the activity of various antioxidant enzymes, such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

Cyclic phosphocholine has several advantages for use in laboratory experiments. It is water-soluble, non-toxic, and biocompatible, making it a safe and easy-to-use compound. It can also form stable complexes with drugs and biomolecules, making it a potential candidate for drug delivery systems and other applications.
However, there are also some limitations to its use in laboratory experiments. It is relatively expensive compared to other compounds, and its synthesis method can be time-consuming. It also has limited solubility in organic solvents, which can limit its use in certain applications.

Future Directions

There are several future directions for research on 1,3,2-Dioxaphosphorinane, 2-hydroxy-, 2-oxide phosphocholine. One potential direction is the development of new drug delivery systems using this compound phosphocholine as a carrier. Another direction is the development of new biomimetic materials using this compound phosphocholine as a building block. Additionally, further research is needed to fully understand the mechanism of action of this compound phosphocholine and its potential applications in various fields.

Synthesis Methods

The synthesis of 1,3,2-Dioxaphosphorinane, 2-hydroxy-, 2-oxide phosphocholine involves the reaction of choline chloride with phosphorus oxychloride, followed by the addition of water to form a this compound intermediate. The intermediate is then oxidized to yield the final product, this compound. The synthesis method is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

Cyclic phosphocholine has been extensively studied for its potential applications in various scientific fields. In medicine, it has been shown to have anti-inflammatory and immunomodulatory properties, making it a potential candidate for the treatment of various inflammatory diseases, such as arthritis and inflammatory bowel disease. It has also been studied for its potential use in drug delivery systems, as it can form stable complexes with drugs and target specific cells or tissues.
In biotechnology, 1,3,2-Dioxaphosphorinane, 2-hydroxy-, 2-oxide phosphocholine has been used as a surfactant in various applications, such as protein purification and cell culture. It has also been used as a stabilizer for enzymes and other biomolecules.
In materials science, this compound phosphocholine has been studied for its potential use in the development of biomimetic materials, such as coatings for medical implants and tissue engineering scaffolds.

properties

IUPAC Name

2-hydroxy-1,3,2λ5-dioxaphosphinane 2-oxide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H7O4P/c4-8(5)6-2-1-3-7-8/h1-3H2,(H,4,5)
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FFZQJAHBHYRHSU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COP(=O)(OC1)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H7O4P
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70436599
Record name 1,3,2-Dioxaphosphorinane, 2-hydroxy-, 2-oxide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70436599
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

138.06 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

13507-10-3
Record name 1,3,2-Dioxaphosphorinane, 2-hydroxy-, 2-oxide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70436599
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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